Cas no 2986-25-6 (N-Nitro-S-methylisothiourea)

• Product Name: N-Nitro-S-methylisothiourea
• CAS No: 2986-25-6
• MF: C₂H₅N₃O₂S
• MW: 135.144998311996
• MDL: MFCD07787603
• CID: 43665
• PubChem ID: 135927615
• Update Time: 2025-05-19

N-Nitro-S-methylisothiourea Chemical and Physical Properties

Names and Identifiers

• Methyl nitrocarbamimidothioate
• N-NITRO-S-METHYL ISOTHIOUREA
• N-Nitro-s-methyl isothiourea
• 1-Nitro-2-methylisothiourea
• 2-methyl-1-nitro-2-thiopseudourea
• 2-methyl-1-nitroisothiourea
• CARBAMIMIDOTHIOIC ACID,NITRO-METHYLESTER
• nitro-S-methylisothiourea
• N-nitro-S-methyl-isothiourea
• S-METHYL-ISOTHIONITROUREA
• S-methyl-N-nitro-isothiourea
• Carbamimidothioicacid, nitro-, methyl ester (9CI)
• Pseudourea, 2-methyl-1-nitro-2-thio-(6CI,7CI,8CI)
• NSC47544
• S-Methyl-1-nitroisothiourea
• S-Methyl-N-nitroisothiourea
• S-Methyl-N-nitroisourea
• N-Nitro-S-methylisothiourea
• CARBAMIMIDOTHIOIC ACID, NITRO-METHYLESTER
• N-Nitro-S-methyl (E/Z)-methyl N'-nitrocarbamimidothioate
• Carbamimidothioic acid, N-nitro-, methyl ester
• N'-Nitro(methylsulfanyl)methanimidamide

• MDL： MFCD07787603
• Inchi： 1S/C2H5N3O2S/c1-8-2(3)4-5(6)7/h1H3,(H2,3,4)
• InChI Key： FLZZNZJENFNFOJ-UHFFFAOYSA-N
• SMILES： C(=N)(SC)N[N+]([O-])=O

Computed Properties

• Exact Mass: 135.01000
• Monoisotopic Mass: 135.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Melting Point: 162-163°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.625
• Solubility: 可溶于DMSO，乙醇（微溶，加热）
• PSA: 107.00000
• LogP: 1.07930

N-Nitro-S-methylisothiourea Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds

Additional information on N-Nitro-S-methylisothiourea

Recent Advances in the Study of N-Nitro-S-methylisothiourea (CAS: 2986-25-6)

N-Nitro-S-methylisothiourea (CAS: 2986-25-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the role of N-Nitro-S-methylisothiourea in the synthesis of nitric oxide (NO) donors. NO is a critical signaling molecule in various physiological processes, and its controlled release is of great interest in treating cardiovascular diseases and other conditions. Recent studies have demonstrated that derivatives of N-Nitro-S-methylisothiourea can serve as efficient NO donors, with improved stability and bioavailability compared to traditional compounds.

In addition to its role in NO donation, N-Nitro-S-methylisothiourea has been studied for its potential antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, making it a promising candidate for the development of new antibiotics.

Another recent study, conducted by researchers at a leading pharmaceutical institute, explored the use of N-Nitro-S-methylisothiourea in cancer therapy. The compound was found to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. This effect was attributed to the compound's ability to generate reactive nitrogen species (RNS), which can cause oxidative stress and damage to cancer cells.

Despite these promising findings, challenges remain in the practical application of N-Nitro-S-methylisothiourea. Issues such as toxicity, stability under physiological conditions, and precise targeting need to be addressed. Ongoing research is focused on modifying the compound's structure to enhance its therapeutic index and reduce side effects.

In conclusion, N-Nitro-S-methylisothiourea (CAS: 2986-25-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in NO donation, antimicrobial activity, and cancer therapy highlight its potential as a multi-functional agent. Future studies should focus on optimizing its properties and exploring its full therapeutic potential.